Cas no 58621-34-4 (Phenol, 4-ethyl-2-(2-propenyl)-)
58621-34-4 structure
Product Name:Phenol, 4-ethyl-2-(2-propenyl)-
CAS No:58621-34-4
MF:C11H14O
MW:162.228263378143
CID:341458
PubChem ID:14339292
Update Time:2025-04-19
Phenol, 4-ethyl-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-ethyl-2-(2-propenyl)-
- 4-ethyl-2-prop-2-enylphenol
- SCHEMBL5882568
- AKOS005352552
- DTXSID20559085
- 58621-34-4
- 4-Ethyl-2-(prop-2-en-1-yl)phenol
-
- Inchi: 1S/C11H14O/c1-3-5-10-8-9(4-2)6-7-11(10)12/h3,6-8,12H,1,4-5H2,2H3
- InChI Key: UUZKCICQRDGSJI-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CC=C)CC
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-ethyl-2-(2-propenyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
58621-34-4 (Phenol, 4-ethyl-2-(2-propenyl)-) Related Products
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- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
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